Cas no 13221-94-8 (3-(tert-Butyl)-2,4-pentanedione)
13221-94-8 structure
Product Name:3-(tert-Butyl)-2,4-pentanedione
CAS No:13221-94-8
MF:C9H16O2
MW:156.222143173218
MDL:MFCD01846256
CID:898925
Update Time:2026-04-29
3-(tert-Butyl)-2,4-pentanedione Chemical and Physical Properties
Names and Identifiers
-
- 3-(tert-Butyl)pentane-2,4-dione
- 3-(TERT-BUTYL)-2,4-PENTANEDIONE
- 3-tert-butylpentane-2,4-dione
- 3-tert-butyl-2,4-pentanedione
- 3-tert-Butylacenylaceton
- 3-tert-butylacetylacetone
- 3-tert-butyl-pentane-2,4-dione
- AC1L6FBM
- AC1Q5BZL
- butylpentanedione
- CTK4B7806
- NSC103095
- 3-(tert-Butyl)pentan-2,4-dione, tech grade
- 3-(tert-Butyl)-2,4-pentanedione
-
- MDL: MFCD01846256
- Inchi: InChI=1S/C9H16O2/c1-6(10)8(7(2)11)9(3,4)5/h8H,1-5H3
- InChI Key: YTSTYSFZVKPLAT-UHFFFAOYSA-N
- SMILES: CC(=O)C(C(=O)C)C(C)(C)C
Computed Properties
- Exact Mass: 156.11508
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
Experimental Properties
- Boiling Point: 205.7°C at 760 mmHg
- PSA: 34.14
3-(tert-Butyl)-2,4-pentanedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T029820-100mg |
3-(tert-Butyl)-2,4-pentanedione |
13221-94-8 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | T029820-250mg |
3-(tert-Butyl)-2,4-pentanedione |
13221-94-8 | 250mg |
$ 380.00 | 2022-06-03 | ||
| TRC | T029820-500mg |
3-(tert-Butyl)-2,4-pentanedione |
13221-94-8 | 500mg |
$ 600.00 | 2022-06-03 | ||
| Apollo Scientific | OR9919-500mg |
3-(tert-Butyl)pentane-2,4-dione |
13221-94-8 | tech | 500mg |
£150.00 | 2024-07-28 | |
| Apollo Scientific | OR9919-1g |
3-(tert-Butyl)pentane-2,4-dione |
13221-94-8 | tech | 1g |
£225.00 | 2024-07-28 | |
| abcr | AB248618-1 g |
3-(tert-Butyl)-2,4-pentanedione, tech.; . |
13221-94-8 | 1g |
€315.00 | 2023-04-27 | ||
| abcr | AB248618-5 g |
3-(tert-Butyl)-2,4-pentanedione, tech.; . |
13221-94-8 | 5g |
€1268.40 | 2023-04-27 | ||
| abcr | AB248618-1g |
3-(tert-Butyl)-2,4-pentanedione, tech.; . |
13221-94-8 | 1g |
€315.00 | 2025-04-21 | ||
| abcr | AB248618-5g |
3-(tert-Butyl)-2,4-pentanedione, tech.; . |
13221-94-8 | 5g |
€1268.40 | 2025-04-21 | ||
| A2B Chem LLC | AA46954-1mg |
3-(tert-Butyl)pentane-2,4-dione |
13221-94-8 | >90% | 1mg |
$201.00 | 2024-04-20 |
3-(tert-Butyl)-2,4-pentanedione Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
13221-94-8 (3-(tert-Butyl)-2,4-pentanedione) Related Products
- 7333-23-5(2,2,6-trimethylheptane-3,5-dione)
- 23459-13-4(4,4-Dimethyl-3-oxo-pentanal)
- 69725-37-7(2,2,7-Trimethyloctane-3,5-dione)
- 15119-66-1(2,4-Pentanedione,3,3-diethyl-)
- 3142-58-3(3,3-Dimethyl-2,4-pentanedione)
- 1118-71-4(Dipivaloylmethane)
- 23039-25-0(2,4,6-Heptanetrione,3,3-dimethyl-)
- 78579-61-0(2,2,6,6-Tetramethyl-3,5-octanedione)
- 7307-04-2(5,5-Dimethylhexane-2,4-dione)
- 167545-33-7(4-ethyl-2,2,6,6-tetramethylheptane-3,5-dione)
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